Hydroxy-PEG5-acid

Specification

• CAS No.: 2079768-50-4
• Molecular Formula: C13H26O8
• Molecular Weight: 310.34
• IUPAC Name: 3-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• Standard InChI: InChI=1S/C13H26O8/c14-2-4-18-6-8-20-10-12-21-11-9-19-7-5-17-3-1-13(15)16/h14H,1-12H2,(H,15,16)
• Standard InChI Key: NQZLSNLBIKBFNP-UHFFFAOYSA-N
• SMILES: C(COCCOCCOCCOCCOCCO)C(=O)O
• Appearance: Solid powder

Introduction

Chemical Identity and Properties

Hydroxy-PEG5-acid is a PEG-based compound characterized by a hydroxyl group and a terminal carboxylic acid. It serves as an important linker molecule in various biochemical and pharmaceutical applications.

Basic Chemical Information

Property	Value
CAS Number	2079768-50-4
Molecular Formula	C₁₃H₂₆O₈
Molecular Weight	310.34 g/mol
Functional Groups	Hydroxyl, Carboxylic Acid
Purity (Commercial)	98%
Recommended Storage	-20°C

The compound features a hydrophilic PEG spacer that significantly enhances its solubility in aqueous media, making it valuable for biological applications. The presence of both hydroxyl and carboxylic acid functional groups allows for versatile chemical modifications, enabling researchers to create customized derivatives for specific applications.

Functional Characteristics

Chemical Reactivity

Hydroxy-PEG5-acid demonstrates specific reactivity that makes it valuable in bioconjugation chemistry. The terminal carboxylic acid group readily reacts with primary amine groups in the presence of activating agents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC) to form stable amide bonds. This reactivity is fundamental to its application in protein conjugation and linker chemistry.

Structural Flexibility

The PEG chain in Hydroxy-PEG5-acid provides structural flexibility that can be leveraged in molecular design. This flexibility allows the compound to serve as an effective linker, creating appropriate spatial arrangements between connected molecules without introducing significant steric hindrance.

Applications in PROTAC Technology

Role as a Linker in PROTACs

One of the most significant applications of Hydroxy-PEG5-acid is its use as a linker in Proteolysis Targeting Chimeras (PROTACs). PROTACs are bifunctional molecules designed to induce targeted protein degradation by the ubiquitin-proteasome system.

PROTAC Structural Components

PROTACs contain two critical ligand components connected by a linker such as Hydroxy-PEG5-acid:

• A ligand that binds to an E3 ubiquitin ligase

• A ligand that binds to the target protein intended for degradation

Hydroxy-PEG5-acid serves as the crucial connecting element between these ligands, creating a molecular bridge that brings the E3 ligase into proximity with the target protein. This proximity facilitates the ubiquitination of the target protein, marking it for degradation by the proteasome.

Advantages in PROTAC Design

The use of Hydroxy-PEG5-acid as a linker in PROTAC design offers several advantages:

Synthesis and Preparation Considerations

Stock Solution Preparation

For laboratory applications, proper preparation of Hydroxy-PEG5-acid solutions is essential. Based on available data, the following concentrations can be prepared from different starting quantities:

Starting Amount	Volume for 1 mM	Volume for 5 mM	Volume for 10 mM
1 mg	3.2223 mL	0.6445 mL	0.3222 mL
5 mg	16.1114 mL	3.2223 mL	1.6111 mL
10 mg	32.2227 mL	6.4445 mL	3.2223 mL

When preparing solutions, it is recommended to select appropriate solvents based on the intended application. For optimal stability, solutions should be stored in separate packages to avoid product degradation caused by repeated freezing and thawing.

Research Applications and Methodologies

Bioconjugation Chemistry

Hydroxy-PEG5-acid serves as a valuable tool in bioconjugation chemistry. The terminal carboxylic acid can react with primary amine groups on proteins and peptides to form stable amide bonds. This capability enables researchers to attach PEG chains to biological molecules, potentially improving their pharmacokinetic properties, stability, and solubility.

PEGylation Strategies

PEGylation, the process of attaching polyethylene glycol chains to molecules, is a well-established technique in pharmaceutical development. Hydroxy-PEG5-acid enables selective PEGylation through its functional groups. The hydroxyl group can be used for further derivatization or replacement with other reactive functional groups, allowing for customized PEGylation strategies.

Comparative Analysis with Related Compounds

Structural Relationships

The synthesis approaches for related PEGylated compounds often involve similar considerations regarding:

• Protection and deprotection strategies for selective functionalization

• Optimization of reaction conditions for specific functional group transformations

• Purification approaches that leverage the unique physical properties of PEG chains

Future Research Directions

Extended Applications in Drug Development

The versatility of Hydroxy-PEG5-acid suggests potential expanded applications in drug development beyond its current use in PROTAC technology. Future research may explore:

• Novel conjugation strategies for targeted drug delivery

• Development of modified PEG linkers with improved pharmacokinetic properties

• Application in multicomponent therapeutic systems

• Development of stimuli-responsive linker systems based on the PEG backbone

Analytical Considerations

For researchers working with Hydroxy-PEG5-acid, analytical characterization remains an important consideration. The compound and its derivatives can be analyzed through standard techniques including NMR spectroscopy, mass spectrometry, and chromatographic methods to confirm structural integrity and purity.